Cas no 486453-35-4 (methyl 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: methyl 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 486453-35-4
• Molecular Formula: C₂₄H₃₁N₃O₅S₂
• Molecular Weight: 505.650043725967
• CID: 6602971
• PubChem ID: 4117081

methyl 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Properties

Names and Identifiers

• methyl 2-4-(azepane-1-sulfonyl)benzamido-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• methyl 2-(4-(azepan-1-ylsulfonyl)benzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-ethyl-2-[[4-[(hexahydro-1H-azepin-1-yl)sulfonyl]benzoyl]amino]-4,5,6,7-tetrahydro-, methyl ester
• AKOS024581503
• methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• methyl 2-[[4-(azepan-1-ylsulfonyl)benzoyl]amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• 486453-35-4
• F0539-0323
• Oprea1_106475

• InChIKey： ZJVIJVBNGOYITE-UHFFFAOYSA-N
• Inchi： 1S/C24H31N3O5S2/c1-3-26-15-12-19-20(16-26)33-23(21(19)24(29)32-2)25-22(28)17-8-10-18(11-9-17)34(30,31)27-13-6-4-5-7-14-27/h8-11H,3-7,12-16H2,1-2H3,(H,25,28)
• SMILES： C1N(CC)CCC2C(C(OC)=O)=C(NC(=O)C3=CC=C(S(N4CCCCCC4)(=O)=O)C=C3)SC1=2

Computed Properties

• Exact Mass: 505.17051344g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 505.17051344g/mol
• Heavy Atom Count: 34
• Complexity: 817
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 133Ų

Experimental Properties

• pka: 11.95±0.20(Predicted)
• Density: 1.316±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides